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Compound of Interest

Compound Name: BN 52111

Cat. No.: B1667333

For Researchers, Scientists, and Drug Development Professionals

Introduction

BN 52111 is a potent and specific antagonist of the Platelet-Activating Factor (PAF) receptor.[1]
[2] PAF is a powerful phospholipid mediator involved in a variety of physiological and
pathological processes, including inflammation, allergic responses, and thrombosis. By
blocking the PAF receptor, BN 52111 serves as a valuable tool in studying the roles of PAF in
cellular signaling and as a potential therapeutic agent for PAF-mediated disorders. Accurate
preparation of BN 52111 stock solutions is crucial for obtaining reliable and reproducible
experimental results.

Data Presentation
BN 52111 Properties

Property Value

CAS Number 120889-14-7[3][4][5]
Molecular Formula C33H58BrNO4[4]
Molecular Weight 612.73 g/mol

o Platelet-Activating Factor (PAF) receptor
Description )
antagonist[1][2]
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Stock Solution Preparation Calculator

This table provides the required volume of solvent to prepare stock solutions of various
concentrations from different starting masses of BN 52111. The recommended solvent is
Dimethyl Sulfoxide (DMSO).

. Desired Stock
Starting Mass of BN 52111 ] Volume of DMSO to Add
Concentration

1 mg 1mM 1.632 mL
1mg 5 mM 0.326 mL
1mg 10 mM 0.163 mL
5mg 1 mM 8.16 mL

5 mg 5 mM 1.632 mL
5 mg 10 mM 0.816 mL
10 mg 1mM 16.32 mL
10 mg 5 mM 3.264 mL
10 mg 10 mM 1.632 mL

Experimental Protocols
Preparation of BN 52111 Stock Solution

This protocol details the steps for preparing a stock solution of BN 52111.

Materials:

BN 52111 powder

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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e \ortex mixer
e Analytical balance
Procedure:

o Acclimatize Reagents: Allow the BN 52111 powder and DMSO to reach room temperature
before use.

» Weighing: Carefully weigh the desired amount of BN 52111 powder using an analytical
balance in a chemical fume hood.

 Solubilization:
o Transfer the weighed BN 52111 powder to a sterile tube.

o Add the calculated volume of DMSO to achieve the desired stock concentration (refer to
the table above).

e Dissolution:
o Cap the tube securely.

o Vortex the solution for 1-2 minutes until the BN 52111 is completely dissolved. Gentle
warming in a water bath (37°C) can aid dissolution if necessary.

» Sterilization (Optional): If required for your application (e.g., cell culture), filter-sterilize the
stock solution using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

o Properly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling BN 52111 and DMSO.

o Work in a well-ventilated area, preferably a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for BN 52111 and DMSO for complete safety
information.

Visualizations

Experimental Workflow for BN 52111 Stock Solution
Preparation
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Caption: Workflow for preparing BN 52111 stock solution.
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Caption: BN 52111 inhibits the PAF signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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